![molecular formula C17H22ClNO2 B5340866 {3-methoxy-2-[(4-methylbenzyl)oxy]benzyl}methylamine hydrochloride](/img/structure/B5340866.png)
{3-methoxy-2-[(4-methylbenzyl)oxy]benzyl}methylamine hydrochloride
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Overview
Description
{3-methoxy-2-[(4-methylbenzyl)oxy]benzyl}methylamine hydrochloride is a chemical compound that has gained significant attention in scientific research. This compound has shown potential in various applications, including medicinal chemistry, drug development, and organic synthesis. In
Mechanism of Action
The mechanism of action of {3-methoxy-2-[(4-methylbenzyl)oxy]benzyl}methylamine hydrochloride is not fully understood. However, it is believed to act as a modulator of various cellular pathways, including the PI3K/Akt/mTOR pathway, which is involved in cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit cell growth and induce apoptosis in cancer cells. It has also been shown to have neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of {3-methoxy-2-[(4-methylbenzyl)oxy]benzyl}methylamine hydrochloride is its potential in drug development and medicinal chemistry. However, one limitation is its limited availability and high cost, which may hinder its use in lab experiments.
Future Directions
There are several future directions for research on {3-methoxy-2-[(4-methylbenzyl)oxy]benzyl}methylamine hydrochloride. One direction is to further investigate its mechanism of action and cellular pathways involved. Another direction is to explore its potential in the treatment of other diseases, such as diabetes and cardiovascular disease. Additionally, research could focus on developing more efficient and cost-effective synthesis methods for this compound.
In conclusion, this compound is a promising compound with potential in various scientific research applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound could lead to the development of new drugs and treatments for various diseases.
Synthesis Methods
The synthesis of {3-methoxy-2-[(4-methylbenzyl)oxy]benzyl}methylamine hydrochloride is a multistep process that involves the reaction of 3-methoxybenzaldehyde with 4-methylbenzyl bromide in the presence of a base to form the intermediate compound. This intermediate compound is then reacted with methylamine hydrochloride to yield the final product.
Scientific Research Applications
{3-methoxy-2-[(4-methylbenzyl)oxy]benzyl}methylamine hydrochloride has shown potential in various scientific research applications. It has been used in medicinal chemistry to develop new drugs for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has also been used in organic synthesis to create new compounds with potential biological activities.
properties
IUPAC Name |
1-[3-methoxy-2-[(4-methylphenyl)methoxy]phenyl]-N-methylmethanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO2.ClH/c1-13-7-9-14(10-8-13)12-20-17-15(11-18-2)5-4-6-16(17)19-3;/h4-10,18H,11-12H2,1-3H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWSBGBMRVSGYCS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)COC2=C(C=CC=C2OC)CNC.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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